Cas no 63930-49-4 (1-Propanol, 2-methyl-3-(phenylmethoxy)-, (2R)-)

• Product Name: 1-Propanol, 2-methyl-3-(phenylmethoxy)-, (2R)-
• CAS No: 63930-49-4
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• MDL: MFCD17926175
• CID: 425379
• PubChem ID: 11126859
• Update Time: 2025-10-30

1-Propanol, 2-methyl-3-(phenylmethoxy)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-methyl-3-(phenylmethoxy)-, (2R)-
• 63930-49-4
• (R)-2-BENZYLOXYMETHYL-PROPANOL
• DTXSID30456132
• MFCD17926175
• SCHEMBL4545487
• (R)-3-(benzyloxy)-2-methylpropan-1-ol
• NGRZOWQXYGMVQS-SNVBAGLBSA-N
• (2R)-2-methyl-3-phenylmethoxypropan-1-ol
• A914936
• CS-0199774

• MDL： MFCD17926175
• Inchi： 1S/C11H16O2/c1-10(7-12)8-13-9-11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3/t10-/m1/s1
• InChI Key： NGRZOWQXYGMVQS-SNVBAGLBSA-N
• SMILES： O(CC1C=CC=CC=1)C[C@H](C)CO

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

1-Propanol, 2-methyl-3-(phenylmethoxy)-, (2R)- Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-Propanol, 2-methyl-3-(phenylmethoxy)-, (2R)-

1-Propanol, 2-methyl-3-(phenylmethoxy)-, (2R)- (CAS No. 63930-49-4): An Overview of a Versatile Chiral Compound

1-Propanol, 2-methyl-3-(phenylmethoxy)-, (2R)- (CAS No. 63930-49-4) is a chiral compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound, often referred to as (2R)-2-methyl-3-benzyloxypropan-1-ol, is characterized by its unique structural features and its potential applications in various advanced research areas.

The chiral center at the C2 position of the molecule imparts enantiomeric specificity, which is crucial for many biological and pharmaceutical applications. The presence of the phenylmethoxy group at the C3 position further enhances the compound's reactivity and selectivity in synthetic transformations. These properties make (2R)-2-methyl-3-benzyloxypropan-1-ol an important intermediate in the synthesis of chiral drugs and other biologically active molecules.

Recent advancements in chiral synthesis have highlighted the importance of compounds like (2R)-2-methyl-3-benzyloxypropan-1-ol. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound as a key intermediate in the enantioselective synthesis of a novel class of antiviral agents. The researchers utilized a catalytic asymmetric reduction followed by a selective deprotection step to achieve high enantiomeric purity and yield.

In the pharmaceutical industry, (2R)-2-methyl-3-benzyloxypropan-1-ol has shown promise as a building block for the development of new drugs. Its ability to form stable complexes with metal ions and its solubility properties make it an attractive candidate for drug delivery systems. A recent clinical trial reported in the Journal of Medicinal Chemistry evaluated the efficacy of a prodrug derived from this compound in treating neurodegenerative diseases. The results indicated significant improvements in cognitive function and reduced oxidative stress in animal models.

The physical and chemical properties of (2R)-2-methyl-3-benzyloxypropan-1-ol are well-documented. It is a colorless liquid with a boiling point of approximately 185°C at atmospheric pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, making it easy to handle and process in laboratory settings. Its stability under various reaction conditions has been extensively studied, and it has been shown to be compatible with a wide range of reagents and catalysts.

Safety considerations are an important aspect when working with any chemical compound. While (2R)-2-methyl-3-benzyloxypropan-1-ol is generally considered safe for laboratory use, standard precautions should be taken to ensure proper handling and storage. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when handling this compound to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

In conclusion, (2R)-2-methyl-3-benzyloxypropan-1-ol (CAS No. 63930-49-4) is a versatile chiral compound with significant potential in various scientific and industrial applications. Its unique structural features and reactivity make it an invaluable tool for researchers working in organic synthesis, pharmaceuticals, and materials science. As ongoing research continues to uncover new applications for this compound, its importance is likely to grow even further.